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Compound of Interest

Compound Name: 3-Ethyl-2,2,3-trimethylheptane

Cat. No.: B14536419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive application notes and standardized protocols for the

use of 3-Ethyl-2,2,3-trimethylheptane in a laboratory setting. Due to the limited specific data

available for this compound, the information presented is based on the general properties of

branched alkanes and safety guidelines for similar chemicals.

Introduction
3-Ethyl-2,2,3-trimethylheptane is a saturated, branched-chain alkane with the chemical

formula C₁₂H₂₆[1]. Like other alkanes, it is a nonpolar organic compound and is largely

unreactive due to the stability of its carbon-carbon and carbon-hydrogen single bonds[2].

Branched alkanes are significant in the petroleum industry for their role in improving the octane

number of fuels[2][3]. In a research context, 3-Ethyl-2,2,3-trimethylheptane is most likely to

be used as a nonpolar solvent, a reference compound in analytical techniques such as gas

chromatography, or as a component in studies of hydrocarbon properties.

Physicochemical Data
A summary of the key physicochemical properties of 3-Ethyl-2,2,3-trimethylheptane is

provided below. This data is essential for its proper handling, storage, and application in

experimental work.
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Property Value Reference

Molecular Formula C₁₂H₂₆ [1]

Molecular Weight 170.33 g/mol [1]

IUPAC Name 3-Ethyl-2,2,3-trimethylheptane [1]

CAS Number 62199-04-6 [1]

Appearance
Expected to be a colorless

liquid

Boiling Point
Estimated based on similar

branched alkanes

Density
Estimated based on similar

branched alkanes

Solubility
Insoluble in water; soluble in

nonpolar organic solvents

Safety and Handling
As a flammable and potentially irritating substance, proper safety precautions must be followed

when handling 3-Ethyl-2,2,3-trimethylheptane. The following protocol is based on safety data

sheets for similar branched alkanes[4][5].

3.1. Personal Protective Equipment (PPE)

Eye Protection: Wear safety glasses with side shields or chemical goggles[6].

Hand Protection: Wear nitrile or neoprene gloves[6].

Skin Protection: A lab coat should be worn.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. No

personal respiratory protective equipment is normally required for small quantities in a well-

ventilated space[6].

3.2. Handling Procedures
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Keep away from heat, sparks, open flames, and hot surfaces[4].

Ground/bond container and receiving equipment to prevent static discharge.

Use only non-sparking tools.

Avoid breathing vapors or mist.

Wash hands thoroughly after handling[6].

Ensure adequate ventilation.

3.3. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated place[4][5].

Keep away from sources of ignition[5].

3.4. Spill and Disposal

In case of a spill, absorb with an inert material and dispose of it in accordance with

applicable regulations[6].

Do not let the product enter drains[5].

Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols
Given the nature of 3-Ethyl-2,2,3-trimethylheptane, its primary applications in a research

setting would likely be as a nonpolar solvent or as a standard in gas chromatography.

4.1. Protocol for Use as a Nonpolar Solvent

This protocol outlines the general steps for using 3-Ethyl-2,2,3-trimethylheptane as a solvent

for a chemical reaction.

Workflow for Use as a Nonpolar Solvent
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Prepare Reaction Setup
(Glassware, Stirrer)

Add Reactants to Flask

Add 3-Ethyl-2,2,3-trimethylheptane
(Solvent)

Run Reaction
(Heating/Cooling as required)

Monitor Reaction Progress
(TLC, GC, etc.)

Work-up
(Quenching, Extraction)

Isolate and Purify Product

Click to download full resolution via product page

Caption: Workflow for using 3-Ethyl-2,2,3-trimethylheptane as a solvent.

Methodology:

Reaction Setup: Assemble the necessary glassware (e.g., round-bottom flask, condenser) in

a chemical fume hood. Ensure all glassware is dry.

Adding Reactants: Add the solid reactants to the reaction flask.

Adding Solvent: Under an inert atmosphere if required, add the desired volume of 3-Ethyl-
2,2,3-trimethylheptane to the flask.
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Running the Reaction: Stir the mixture and heat or cool as specified by the reaction protocol.

Monitoring: Periodically take samples to monitor the reaction's progress using an appropriate

analytical technique (e.g., Thin Layer Chromatography, Gas Chromatography).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the

reaction if necessary and proceed with the appropriate work-up procedure, which may

involve extraction with a more polar solvent.

Purification: Remove the 3-Ethyl-2,2,3-trimethylheptane under reduced pressure (if its

boiling point allows) and purify the product using techniques like column chromatography or

distillation.

4.2. Protocol for Use as a Gas Chromatography (GC) Standard

This protocol describes the preparation of a 3-Ethyl-2,2,3-trimethylheptane standard for GC

analysis.

Workflow for GC Standard Preparation
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Prepare Stock Solution
(e.g., 1000 ppm)

Perform Serial Dilutions

Prepare Calibration Standards

Analyze by GC

Generate Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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